Cas no 1805292-91-4 (4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide)

4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide is a specialized heterocyclic compound featuring a pyridine core substituted with nitro, trifluoromethoxy, and trifluoromethyl groups, along with a sulfonamide moiety. Its unique structure imparts high reactivity and selectivity, making it valuable in agrochemical and pharmaceutical research. The presence of electron-withdrawing groups enhances its stability and interaction with biological targets, while the sulfonamide functionality offers potential for further derivatization. This compound is particularly useful in the development of novel active ingredients, where its distinct electronic and steric properties can be leveraged for optimized performance. Suitable for controlled synthesis and scalable applications, it serves as a versatile intermediate in advanced chemical synthesis.

4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide structure

1805292-91-4 structure

Product Name:4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide

CAS No:1805292-91-4

MF:C₇H₃F₆N₃O₅S

MW:355.171241044998

CID:4843873

Update Time:2025-08-05

4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide
- Inchi： 1S/C7H3F6N3O5S/c8-6(9,10)3-1-2(16(17)18)4(22(14,19)20)5(15-3)21-7(11,12)13/h1H,(H2,14,19,20)
- InChI Key： AADJYNQIASROHM-UHFFFAOYSA-N
- SMILES： S(C1C(=NC(C(F)(F)F)=CC=1[N+](=O)[O-])OC(F)(F)F)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 523
XLogP3: 1.7
Topological Polar Surface Area: 137

4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029081403-1g	4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide	1805292-91-4	97%	1g	$1,504.90	2022-04-01

4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. Alt-proteins: A promising future
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on 4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide

Comprehensive Analysis of 4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1805292-91-4)

The compound 4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1805292-91-4) is a highly specialized sulfonamide derivative with a unique pyridine backbone. Its molecular structure features a nitro group at the 4-position, a trifluoromethoxy group at the 2-position, and a trifluoromethyl group at the 6-position, making it a versatile intermediate in pharmaceutical and agrochemical research. The presence of these functional groups enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their exceptional bioavailability and metabolic stability. Researchers are particularly interested in 4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide for its potential role in developing targeted therapies and enzyme inhibitors. Its sulfonamide moiety is a key feature in many antibacterial and antifungal agents, aligning with the growing focus on antimicrobial resistance (AMR) solutions.

The synthesis of CAS No. 1805292-91-4 involves multi-step organic reactions, including nitration, trifluoromethylation, and sulfonamide formation. These processes require precise control of reaction conditions to achieve high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring compliance with Good Manufacturing Practices (GMP).

From an industrial perspective, 4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide is gaining traction in the crop protection sector. Its fluorine-rich structure contributes to improved pesticide efficacy and environmental persistence, addressing the need for sustainable agricultural chemicals. This aligns with global trends toward green chemistry and reduced ecological footprint.

In the realm of medicinal chemistry, this compound is being explored for its potential in central nervous system (CNS) disorders. The trifluoromethyl group enhances blood-brain barrier penetration, a critical factor in neurotherapeutic development. Recent studies have also investigated its role in kinase inhibition, a hot topic in cancer research.

For researchers seeking high-purity CAS 1805292-91-4, sourcing from reputable suppliers is essential. Quality parameters such as chromatographic purity (>98%) and residual solvent levels must be verified. Storage recommendations typically include anhydrous conditions and low temperatures to maintain stability.

The future outlook for 4-Nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide is promising, with ongoing studies exploring its structure-activity relationships (SAR). As computational methods like molecular docking advance, this compound may unlock new possibilities in precision medicine and smart materials.